Cas no 911825-86-0 (Oxepan-4-amine)

Oxepan-4-amine is a heterocyclic amine featuring a seven-membered oxepane ring with an amine functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and drug candidates. Its unique oxepane scaffold offers structural diversity, enabling applications in medicinal chemistry for the design of novel therapeutic agents. The amine group provides a reactive site for further derivatization, facilitating the creation of amides, imines, or other functionalized derivatives. Oxepan-4-amine is valued for its potential in constructing complex molecular architectures with tailored physicochemical properties. Proper handling and storage under inert conditions are recommended due to its reactivity.
Oxepan-4-amine structure
Oxepan-4-amine structure
Product Name:Oxepan-4-amine
CAS No:911825-86-0
MF:C6H13NO
MW:115.173521757126
MDL:MFCD16038648
CID:1968129
PubChem ID:19101438
Update Time:2025-06-08

Oxepan-4-amine Chemical and Physical Properties

Names and Identifiers

    • oxepan-4-amine
    • 4-OXEPANAMINE
    • OXEPAN-4-YLAMINE
    • SureCN1266286
    • MolPort-022-470-160
    • AB70734
    • DB-078922
    • (4S)-oxepan-4-amine
    • AKOS014316110
    • 911825-86-0
    • BS-12976
    • MFCD16038648
    • EN300-126949
    • SCHEMBL1266286
    • CS-0136869
    • (4R)-oxepan-4-amine
    • DTXSID70598085
    • Oxepan-4-amine
    • MDL: MFCD16038648
    • Inchi: 1S/C6H13NO/c7-6-2-1-4-8-5-3-6/h6H,1-5,7H2
    • InChI Key: JWKWKYIUVWBSCM-UHFFFAOYSA-N
    • SMILES: O1CCC(N)CCC1

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 65.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 175.8±33.0 °C at 760 mmHg
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

Oxepan-4-amine Security Information

Oxepan-4-amine Pricemore >>

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Additional information on Oxepan-4-amine

Oxepan-4-amine (CAS No. 911825-86-0): An Overview of a Promising Compound in Medicinal Chemistry

Oxepan-4-amine (CAS No. 911825-86-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 7-azabicyclo[2.2.1]heptan-4-amine, is a member of the oxepane family and has been the subject of extensive research in recent years. Its chemical structure, characterized by a seven-membered ring with an amine functional group, offers a promising scaffold for the development of novel pharmaceuticals.

The structural versatility of Oxepan-4-amine allows it to form a wide range of derivatives, which can be tailored to target specific biological pathways. This flexibility has made it an attractive candidate for drug discovery and development, particularly in the areas of neurology, oncology, and inflammation. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting G protein-coupled receptors (GPCRs) and ion channels.

In the realm of neurological disorders, Oxepan-4-amine has shown promise as a modulator of neurotransmitter systems. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that certain derivatives of this compound exhibit potent activity as selective serotonin reuptake inhibitors (SSRIs). These findings suggest that Oxepan-4-amine could be further developed into effective treatments for conditions such as depression and anxiety disorders.

Furthermore, the compound's ability to interact with GPCRs has been explored in the context of oncology. A study published in *Cancer Research* (2023) reported that specific derivatives of Oxepan-4-amine exhibit antiproliferative effects on various cancer cell lines. These derivatives were found to inhibit the activation of GPCRs involved in cell proliferation and survival pathways, making them potential candidates for cancer therapy.

In addition to its applications in neurology and oncology, Oxepan-4-amine has also shown potential in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco (UCSF) demonstrated that certain derivatives of this compound possess anti-inflammatory properties by modulating cytokine production and immune cell activation. These findings suggest that Oxepan-4-amine could be developed into new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and chemical modification of Oxepan-4-amine have been extensively studied to optimize its pharmacological properties. A review article published in *Chemical Reviews* (2023) summarized various synthetic routes and methods for functionalizing this compound, highlighting the importance of stereochemical control and regioselectivity in achieving desired biological activities. These synthetic strategies have paved the way for the development of more potent and selective derivatives.

Clinical trials involving compounds derived from Oxepan-4-amine are currently underway to evaluate their safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes, with good tolerability and pharmacokinetic profiles observed in patients. These trials are expected to provide valuable insights into the therapeutic potential of this class of compounds.

In conclusion, Oxepan-4-amine (CAS No. 911825-86-0) represents a promising scaffold for the development of novel pharmaceuticals with diverse therapeutic applications. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and drug discovery efforts. As ongoing studies continue to uncover new insights into its biological activities, it is anticipated that this compound will play a significant role in advancing medical treatments across multiple fields.

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